Peracitol
Catalog No.
S3722889
CAS No.
3343-95-1
M.F
C7H16O7
M. Wt
212.20 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
3343-95-1
Product Name
Peracitol
IUPAC Name
heptane-1,2,3,4,5,6,7-heptol
Molecular Formula
C7H16O7
Molecular Weight
212.20 g/mol
InChI
InChI=1S/C7H16O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3-14H,1-2H2
InChI Key
OXQKEKGBFMQTML-UHFFFAOYSA-N
SMILES
C(C(C(C(C(C(CO)O)O)O)O)O)O
Solubility
64.6 mg/mL at 18 °C
Canonical SMILES
C(C(C(C(C(C(CO)O)O)O)O)O)O
Description
The exact mass of the compound Peracitol is 212.08960285 g/mol and the complexity rating of the compound is 137. The solubility of this chemical has been described as 64.6 mg/mL at 18 °C. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is ['111937', '224284', '1976', '1665']. Its Medical Subject Headings (MeSH) category is 1. It belongs to the ontological category of 2 in the ChEBI Ontology tree. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
Physical Description
Solid
XLogP3
-3.7
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
7
Exact Mass
212.08960285 g/mol
Monoisotopic Mass
212.08960285 g/mol
Boiling Point
248.00to281.00°C.@1013.00mmHg
Heavy Atom Count
14
Melting Point
187-188°C
Dates
Modify: 2023-07-27
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